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This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals utilizing
Fibroblast Activation Protein Inhibitor (FAPI)-PET/CT imaging.

Frequently Asked Questions (FAQs)

Q1: What is the optimal uptake time for FAPI-PET/CT imaging?

Al: The optimal uptake time for FAPI-PET/CT can vary depending on the specific FAPI tracer
being used. For Gallium-68 (°8Ga)-labeled FAPI tracers, an uptake time of 20 to 60 minutes is
generally recommended.[1] Some studies suggest that imaging can be performed as early as
10 minutes post-injection with high reliability for certain tracers like ®8Ga-FAPI-46.[2] For
Fluorine-18 (*8F)-labeled FAPI tracers, such as 18F-FAPI-74, a longer uptake time of 30 to 90
minutes is often recommended to achieve optimal tumor-to-background ratios.[1][3] One study
determined the optimal acquisition time for [*8F]FAPI-42 to be 1 hour post-injection.[4]

Q2: What is the recommended injected activity for FAPI-PET/CT?

A2: The recommended injected activity depends on the radiolabel (°8Ga or 18F) and the
sensitivity of the PET scanner. For ®8Ga-labeled FAPI tracers, a typical administered activity
ranges from 175-275 MBq or 3-4 MBag/kg.[1] For 8F-based FAPI radiopharmaceuticals, the
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administered activity is generally higher, in the range of 185-300 MBq.[1][3] For total-body PET
scanners, the injected activity can be substantially reduced by a factor of 2 to 4.[1][3]

Q3: Is special patient preparation, such as fasting, required for FAPI-PET/CT?

A3: No, unlike *8F-FDG PET/CT, FAPI-PET/CT does not require patient fasting or specific
dietary preparations.[5] This is a significant advantage as FAPI tracer uptake is independent of
blood glucose levels.[6] Patients should be well-hydrated and are typically instructed to void
immediately before the scan to minimize artifacts from bladder activity.[1][3][7]

Q4: What are the common sources of false-positive FAPI uptake?

A4: Non-tumor-specific uptake of FAPI tracers can occur in various physiological and benign
pathological conditions, leading to potential false positives. Common sources include:

Degenerative lesions: Joints and vertebral bones often show FAPI uptake.[6][8]

 Inflammatory and fibrotic processes: Conditions involving active tissue remodeling, such as
wound healing, scarring, pancreatitis, and inflammatory arthritis, can lead to increased FAPI
uptake.[9][10][11]

» Physiological uptake: Normal physiological uptake can be observed in the uterus, salivary
glands, pancreas, and breasts.[1][9][11]

» Atherosclerosis: FAPI tracers can accumulate in atherosclerotic plaques.[11][12]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Action(s)

High Background Signal

Suboptimal uptake time.

Ensure the uptake time aligns
with the specific FAPI tracer
used (see FAQ 1). For %8Ga-
FAPI, consider imaging
between 20-60 minutes.[1] For
18F-FAPI, consider 30-90
minutes.[1][3]

Poor radiotracer clearance.

Ensure the patient is well-
hydrated to promote renal

clearance of the tracer.[7]

Image Artifacts

Patient motion during the scan.

Immobilize the patient as much
as possible. Consider motion
correction techniques if

available on the scanner.[13]

Metal implants.

Metal artifacts from implants
can cause attenuation
correction errors. If possible,
use iterative reconstruction
algorithms that are less

susceptible to these artifacts.

Contrast media from a recent

diagnostic CT.

If a contrast-enhanced CT is
necessary, it is recommended
to perform the low-dose, non-
contrast CT for PET
attenuation correction first,
followed by the diagnostic CT
after the PET acquisition.[14]

Low Tumor-to-Background

Ratio

Suboptimal uptake time.

Dynamic imaging or dual-time-
point imaging (e.g., at 1 and 3
hours post-injection) may help
differentiate malignant lesions
from inflammatory or fibrotic
changes.[1][3]
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Tracer characteristics.

Different FAPI tracers have
varying tumor retention times.
For example, FAPI-04 has a
faster washout from tumors
compared to some newer
generation FAPIs.[15] Select a
tracer with optimal kinetics for

the specific research question.

Unexpected FAPI-Avid Foci

Physiological uptake or benign

pathology.

Carefully correlate PET
findings with anatomical
information from the CT scan.
Be aware of common sites of
non-oncologic FAPI uptake
(see FAQ 4).[6][8][9]

IgG4-related disease or other

inflammatory conditions.

FAPI PET can show uptake in

inflammatory lesions.[11][16]

Clinical correlation is crucial for

accurate interpretation.

Quantitative Data Summary

Table 1: Recommended Injected Activities and Uptake Times for FAPI-PET/CT

Radiotracer Type

Recommended Injected
Activity

Recommended Uptake
Time

68Ga-labeled FAPI

175-275 MBq (3-4 MBq/kg)[1]

20 - 60 minutes[1][3]

18F-labeled FAPI

185-300 MBq[1][3]

30 - 90 minutes[1][3]

Table 2: Common PET/CT Acquisition Parameters
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Parameter Typical Value
PET Acquisition Mode 3D[7]
Time per Bed Position 1 - 4 minutes[1]

Ordered-Subset Expectation Maximization

Reconstruction Algorithm
(OSEM)[5]

CT for Attenuation Correction Low-dose (e.g., 30 mAs, 120 keV)[6]

Experimental Protocols

Standard FAPI-PET/CT Imaging Protocol
o Patient Preparation:

o No fasting is required.[5]

o Ensure the patient is well-hydrated.

o Have the patient void immediately before the scan.[1][3]
» Radiotracer Administration:

o Administer the appropriate activity of the selected FAPI radiotracer intravenously (see
Table 1).

o Uptake Phase:

o Allow for the recommended uptake period based on the radiotracer being used (see Table
1). The patient should rest comfortably during this time.

e Image Acquisition:
o Position the patient on the scanner bed.

o Perform a low-dose CT scan for attenuation correction and anatomical localization.
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o Acquire the PET scan, typically from the base of the skull to the mid-thigh.

» Image Reconstruction:

o Reconstruct the PET data using an iterative algorithm such as OSEM, applying corrections
for attenuation, scatter, and randoms.[5]

Visualizations
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FAPI-PET/CT Experimental Workflow

Patient Preparation

No Fasting Required

Ensure Good Hydration

Void Prior to Scan

roceed to Imaging

Imaging Procedure

IV Injection of FAPI Tracer

Y

Uptake Phase (e.g., 20-90 min)

Y

Low-Dose CT Scan

l

PET Scan Acquisition

Raw Data

Data Processing

Image Reconstruction (OSEM)

Attenuation & Scatter Correction

Image Analysis & Interpretation
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Troubleshooting High Background Signal

High Background Signal Observed Yes No Yes No

Was the uptake time appropriate for the tracer?

Emphasize hydration in patient instructions. Consider other factors (e.g., tracer quality, patient physiology)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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